Cas no 658-09-3 (Ethanone, 1-(3-chloro-4-fluorophenyl)-, oxime)
658-09-3 structure
Product Name:Ethanone, 1-(3-chloro-4-fluorophenyl)-, oxime
CAS No:658-09-3
MF:C8H7ClFNO
MW:187.598684549332
CID:4113740
PubChem ID:76880093
Update Time:2025-04-24
Ethanone, 1-(3-chloro-4-fluorophenyl)-, oxime Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 1-(3-chloro-4-fluorophenyl)-, oxime
- DTXSID601270048
- 1-(3-Chloro-4-fluorophenyl)ethanone oxime
- 658-09-3
-
- Inchi: 1S/C8H7ClFNO/c1-5(11-12)6-2-3-8(10)7(9)4-6/h2-4,12H,1H3
- InChI Key: VQWDTHFWUJEILW-UHFFFAOYSA-N
- SMILES: C(=NO)(C1=CC=C(F)C(Cl)=C1)C
Computed Properties
- Exact Mass: 187.0200197Da
- Monoisotopic Mass: 187.0200197Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 2.7
- Topological Polar Surface Area: 32.6Ų
Ethanone, 1-(3-chloro-4-fluorophenyl)-, oxime Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
658-09-3 (Ethanone, 1-(3-chloro-4-fluorophenyl)-, oxime) Related Products
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